Cas no 1046816-12-9 (6-Bromo-2-(methylsulfonyl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 6-Bromo-2-(methylsulfonyl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1046816-12-9
• MF: C₁₀H₁₂BrNO₂S
• MW: 290.176780700684
• CID: 830039
• PubChem ID: 59158789
• Update Time: 2025-07-18

6-Bromo-2-(methylsulfonyl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(methylsulfonyl)-1,2,3,4-tetrahydroisoquinoline
• 6-bromo-2-methylsulfonyl-3,4-dihydro-1H-isoquinoline
• 6-Bromo-2-methanesulfonyl-1,2,3,4-tetrahydroisoquinoline
• 6-brom6-bromo-2-(methylsulfonyl)-1,2,3,4-tetrahydroisoquinolineo-2-(methylsulfonyl)-1,2,3,4-tetrahydroisoquinoline
• DB-369082
• MFCD11109847
• 6-Bromo-2-(methanesulfonyl)-1,2,3,4-tetrahydroisoquinoline
• CS-0447449
• 1046816-12-9
• DTXSID40731129
• DOPOZSRPPBTBDG-UHFFFAOYSA-N
• SCHEMBL3175986

• Inchi： 1S/C10H12BrNO2S/c1-15(13,14)12-5-4-8-6-10(11)3-2-9(8)7-12/h2-3,6H,4-5,7H2,1H3
• InChI Key： DOPOZSRPPBTBDG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CCN(C2)S(C)(=O)=O

Computed Properties

• Exact Mass: 288.97700
• Monoisotopic Mass: 288.97721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.76000
• LogP: 2.78550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 6-Bromo-2-(methylsulfonyl)-1,2,3,4-tetrahydroisoquinoline

Recent Advances in the Study of 6-Bromo-2-(methylsulfonyl)-1,2,3,4-tetrahydroisoquinoline (CAS: 1046816-12-9)

The compound 6-Bromo-2-(methylsulfonyl)-1,2,3,4-tetrahydroisoquinoline (CAS: 1046816-12-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of biologically active molecules. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and biological relevance.

Recent studies have highlighted the importance of 6-Bromo-2-(methylsulfonyl)-1,2,3,4-tetrahydroisoquinoline as a versatile building block in the development of novel therapeutic agents. Its unique structural features, including the bromo and methylsulfonyl substituents, make it an attractive candidate for further chemical modifications. Researchers have successfully employed this compound in the synthesis of various heterocyclic derivatives, which exhibit promising pharmacological activities, such as anti-inflammatory, anticancer, and antimicrobial properties.

One of the key advancements in the study of this compound is its application in the design of kinase inhibitors. Kinases play a critical role in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. Recent publications have demonstrated that derivatives of 6-Bromo-2-(methylsulfonyl)-1,2,3,4-tetrahydroisoquinoline can selectively inhibit specific kinase targets, offering potential therapeutic benefits. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of compounds based on this scaffold, which showed potent inhibitory activity against a subset of tyrosine kinases implicated in cancer progression.

In addition to its role in kinase inhibition, 6-Bromo-2-(methylsulfonyl)-1,2,3,4-tetrahydroisoquinoline has also been explored as a precursor for the development of small-molecule modulators of protein-protein interactions (PPIs). PPIs are increasingly recognized as important targets for drug discovery, given their involvement in a wide range of biological processes. Researchers have utilized the structural flexibility of this compound to design molecules that can disrupt or stabilize specific PPIs, thereby modulating disease-related pathways.

The synthesis of 6-Bromo-2-(methylsulfonyl)-1,2,3,4-tetrahydroisoquinoline has been optimized in recent years to improve yield and purity. Novel synthetic routes, including transition metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have been reported, offering more efficient and scalable methods for its production. These advancements are expected to facilitate further research and development efforts involving this compound.

Despite the promising potential of 6-Bromo-2-(methylsulfonyl)-1,2,3,4-tetrahydroisoquinoline, challenges remain in its application. Issues such as solubility, stability, and off-target effects need to be addressed to fully exploit its therapeutic potential. Ongoing research is focused on optimizing the pharmacokinetic and pharmacodynamic properties of derivatives based on this scaffold to enhance their clinical applicability.

In conclusion, 6-Bromo-2-(methylsulfonyl)-1,2,3,4-tetrahydroisoquinoline (CAS: 1046816-12-9) represents a valuable tool in medicinal chemistry, with diverse applications in drug discovery and development. Continued research into its synthesis, biological activity, and therapeutic potential is likely to yield significant contributions to the field of chemical biology and pharmaceutical sciences.